Cas no 109006-16-8 (2-Oxaspiro[4.5]decan-8-one)

• Product Name: 2-Oxaspiro[4.5]decan-8-one
• CAS No: 109006-16-8
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD17013070
• CID: 1034199
• PubChem ID: 23321615
• Update Time: 2025-11-02

2-Oxaspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.5]decan-8-one
• 2-Oxaspiro[4.5]decan-8-one - X11072
• 2-Oxa-spiro[4.5]decan-8-one
• MFCD17013070
• CS-13102
• HQWRVMRPZMQRQB-UHFFFAOYSA-N
• SY321971
• AMY33622
• 3-oxaspiro[4.5]decan-8-one
• J-510192
• 109006-16-8
• SCHEMBL10507607
• AKOS016845425
• DB-261379
• CS-0054347
• SB30606
• DTXSID60632886
• A895160

• MDL： MFCD17013070
• Inchi： 1S/C9H14O2/c10-8-1-3-9(4-2-8)5-6-11-7-9/h1-7H2
• InChI Key： HQWRVMRPZMQRQB-UHFFFAOYSA-N
• SMILES： O1CCC2(C1)CCC(CC2)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-Oxaspiro[4.5]decan-8-one

Comprehensive Guide to 2-Oxaspiro[4.5]decan-8-one (CAS No. 109006-16-8): Properties, Applications, and Industry Insights

2-Oxaspiro[4.5]decan-8-one (CAS No. 109006-16-8) is a specialized organic compound featuring a unique spirocyclic structure, combining a tetrahydrofuran ring and a cyclohexanone moiety. This heterocyclic ketone has garnered significant attention in pharmaceutical and fragrance research due to its versatile reactivity and structural complexity. With a molecular formula of C₉H₁₄O₂, it serves as a key intermediate in synthesizing bioactive molecules, aligning with the growing demand for sustainable synthetic routes and green chemistry practices.

Recent trends highlight its potential in flavor and fragrance formulations, where its oxaspiro skeleton contributes to musk-like olfactory profiles. Researchers are exploring its utility in non-toxic plasticizers and biodegradable polymers, addressing global concerns about microplastic pollution. The compound’s stereochemical properties also make it valuable for asymmetric catalysis, a hot topic in AI-driven drug discovery platforms that prioritize molecular efficiency.

From a technical perspective, 2-Oxaspiro[4.5]decan-8-one exhibits a melting point range of 45–48°C and a boiling point of ~250°C, with solubility in common organic solvents like ethanol and dichloromethane. Its IR spectrum typically shows strong carbonyl absorption at ~1715 cm⁻¹, while NMR studies reveal distinct proton environments due to its rigid spiro framework. These characteristics are frequently queried in spectral databases and cheminformatics tools, reflecting its relevance in computational chemistry workflows.

Innovative applications include its role in photocatalysis and LED-sensitized reactions, areas gaining traction in energy-efficient synthesis research. Patent analyses indicate rising interest in derivatizing this scaffold for antiviral agents, particularly targeting RNA viruses—a response to post-pandemic R&D priorities. Environmental studies also explore its low bioaccumulation potential, making it a candidate for eco-friendly industrial chemicals.

For laboratory handling, 2-Oxaspiro[4.5]decan-8-one requires standard precautions for oxygenated solvents. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis align with modern lab automation trends. Suppliers often highlight its ≥95% purity (HPLC) for high-throughput screening applications, meeting the needs of combinatorial chemistry platforms.

Emerging discussions in circular economy models propose its use in upcycling waste streams from terpene production. Meanwhile, QSAR modeling studies leverage its molecular descriptors to predict novel bioactivities, a technique frequently searched in machine learning for chemistry contexts. The compound’s LogP value (~1.8) further supports its drug-likeness in medicinal chemistry tutorials.

In summary, 2-Oxaspiro[4.5]decan-8-one (CAS 109006-16-8) represents a multifaceted tool for innovators addressing challenges from sustainable manufacturing to next-gen therapeutics. Its intersection with cutting-edge technologies and environmental solutions ensures continued relevance across scientific disciplines.